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Comparative Activity Against Penicillin-Resistant S.
pneumoniae

The following table summarizes key experimental data from international studies on the activity of
cefditoren and other antibiotics against penicillin-non-susceptible S. pneumoniae. The primary metric is the
Minimum Inhibitory Concentration required to inhibit the growth of 90% of tested isolates (MICsg0); a

lower MICoo indicates greater potency.

MICo90 (Hg/mL) against Penicillin-

Antibiotic ) ) Notes
Non-susceptible S. pneumoniae
Cefditoren 0.5- 1.0 pg/mL Consistently the most potent oral
cephalosporin; active against Pen-I and Pen-R
strains [1] [2] [3]
Amoxicillin 2.0 yg/mL [1]
Cefuroxime 4.0 pg/mL [1] Based on EUCAST breakpoints, most isolates

are resistant [4]

Cefpodoxime 4.0 yg/mL [1]
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L MICoo (ug/mL) against Penicillin-
Antibiotic ) ) Notes
Non-susceptible S. pneumoniae

Cefdinir 16.0 pg/mL [1]
Cefixime 64.0 yg/mL [1] Exhibits poor efficacy [4]

Cefaclor 128.0 pg/mL [1]

Cefotaxime MICoo similar to cefditoren [2] Most active intravenous cephalosporin [4]
(Iv)

Key Experimental Methods & Data

To evaluate and interpret this data, understanding the underlying experimental protocols is essential.

Broth Microdilution for MIC Determination

The Minimum Inhibitory Concentration (MIC) is a standard measurement performed using broth
microdilution methods as outlined by organizations like the Clinical and Laboratory Standards Institute

(CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST) [5] [6].

e Purpose: To determine the lowest concentration of an antibiotic that visibly inhibits bacterial growth.
e Procedure:
o Prepare a standardized inoculum of the bacterial test strain (e.g., S. pneumoniae ATCC 49615
for quality control) [4] [6].
o Create a series of twofold dilutions of the antibiotic in a broth medium in a multi-well plate.
o Inoculate each well with a defined number of bacterial cells (typically (5 \times 1075 ) CFU/mL).
o Incubate the plates under appropriate conditions (e.g., 35°C for 20-24 hours in ambient air).
o The MIC is the lowest antibiotic concentration that prevents visible turbidity (growth).
o Data Interpretation: MIC values are interpreted using clinical breakpoints (e.g., from EUCAST) to
categorize isolates as Susceptible (S), Intermediate (1), or Resistant (R) [4].

The workflow for this method is illustrated below:
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Time-Kill Kinetics Assay

This method evaluates the rate and extent of the bactericidal (killing) activity of an antibiotic over time [1].

e Purpose: To assess how rapidly an antibiotic kills bacteria at specific concentrations relative to its
MIC.
e Procedure:
Expose a high inoculum of bacteria (e.g., (1076 ) CFU/mL) to the antibiotic in a broth culture.
Test multiple antibiotic concentrations (e.g., 1x, 2x, 4x the MIC).
Remove samples at predetermined time intervals (e.g., 0, 6, 12, 24 hours).
Quantify viable bacteria in each sample by serially diluting and plating them onto agar plates.
Count the colony-forming units (CFU) after incubation.
o A =3 log1o (99.9%) reduction in the initial CFU/mL is generally considered bactericidal.
¢ Key Findings for Cefditoren:
o Cefditoren was bactericidal (at the MIC) against all tested pneumococcal strains after 24 hours

[1].

[e]

(e]

(e]

[¢]
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o Along with another compound, it was the only one to kill 99% of all strains after just 6 hours
at concentrations 24x the MIC [1].
o It demonstrated rapid killing, achieving 90% reduction of all strains at 8x the MIC after 4 hours

[1].

Pharmacokinetic/Pharmacodynamic (PK/PD) Profile

For B-lactam antibiotics like cefditoren, the time that the serum concentration remains above the MIC of the

pathogen (%T > MIC) is the parameter most strongly linked to efficacy [2].

e Target Attainment: Monte Carlo simulation models indicate that a 400 mg dose of cefditoren pivoxil
achieves a high probability of target attainment (=96%) for isolates with MICs <0.5 pg/mL, effectively
covering most penicillin-non-susceptible strains [2].

e Bactericidal in vivo: Animal model studies have linked cefditoren concentrations that exceed the
MIC for approximately 35% of the dosing interval with 100% survival in mice infected with penicillin-
resistant pneumococci [2].

The relationship between PK/PD targets and efficacy is summarized below:

Oral Administration
(400 mg Cefditoren Pivoxil)

(Bacteriostatic Endpoint: T > MIC > 33%) (Predictive of Clinical Cure: T > MIC > 40%) @overs S. pneumoniae isolates with MIC < 0.5 pg/mL)

Click to download full resolution via product page

Summary

¢ Potent In Vitro Activity: Cefditoren exhibits some of the lowest MIC values among oral 3-lactams
against penicillin-susceptible, intermediate, and resistant S. pneumoniae [1] [3] [4].
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¢ Rapid Bactericidal Action: Time-kill studies confirm that cefditoren not only inhibits growth but also
rapidly kills pneumococcal cells, even resistant strains, at low multiples of its MIC [1].

e Favorable PKI/PD Profile: The pharmacokinetic properties of cefditoren support its clinical use, with
standard dosing regimens effectively covering strains with elevated MICs due to penicillin resistance

[2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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